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Compound of Interest

Compound Name: C.I. Pigment Red 104

Cat. No.: B3228590 Get Quote

Topic: Personal Protective Equipment for Handling C.I. Pigment Red 104

This guide provides immediate and essential safety, operational, and disposal information for

laboratory professionals working with C.I. Pigment Red 104 (Lead chromate molybdate

sulfate). Adherence to these procedural steps is critical due to the significant health risks

associated with this compound.

Hazard Identification and Risk Assessment
C.I. Pigment Red 104 is a lead-based compound classified as a Substance of Very High

Concern (SVHC).[1] Its primary hazards stem from its composition, which includes lead and

hexavalent chromium.[2] Key health risks include:

Carcinogenicity: May cause cancer.[3][4]

Mutagenicity: May cause genetic defects.

Reproductive Toxicity: May damage fertility or the unborn child.[3][5]

Organ Toxicity: Danger of cumulative effects, primarily affecting the nervous system, kidneys,

and hematopoietic system.[5][6]

Due to these hazards, exposure must be minimized through a combination of engineering

controls, personal protective equipment, and strict handling protocols.
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Quantitative Safety Data
For quick reference, key quantitative safety metrics for C.I. Pigment Red 104 are summarized

below.

Parameter Value Reference

CAS Number 12656-85-8 [7]

LD50 (Oral, Rat) > 2000 mg/kg [8]

Permissible Exposure Limit

(PEL) - OSHA
0.05 mg/m³ (as Pb) [8]

Threshold Limit Value (TLV) -

ACGIH
0.05 mg/m³ (as Pb) [8]

Biological Exposure Index

(BEI) - ACGIH
30 µ g/100 ml (Lead in blood) [8]

Operational Plan: Handling and Personal Protective
Equipment (PPE)
This section outlines the step-by-step procedure for safely handling C.I. Pigment Red 104 in a

laboratory setting.

Engineering Controls
Proper engineering controls are the first line of defense in minimizing exposure.

Fume Hood: All weighing and handling of C.I. Pigment Red 104 powder must be conducted

within a certified chemical fume hood to prevent inhalation of dust.[1]

Ventilation: Ensure the laboratory has adequate general ventilation.[7]

Emergency Equipment: An eyewash station and safety shower must be readily accessible.

Required Personal Protective Equipment (PPE)
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A comprehensive PPE regimen is mandatory for all personnel handling this substance.

PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[7]

Protects against splashes and

airborne particles.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Gloves

must be inspected for integrity

before each use.[7]

Prevents skin contact.

Body Protection

A lab coat or impervious

clothing that provides full

coverage.[7] For larger

quantities or potential for

significant exposure, a

chemical-resistant suit may be

necessary.

Protects against skin

contamination.

Respiratory Protection

A full-face respirator with

appropriate particulate filters

(e.g., P100/FFP3) is required if

exposure limits are likely to be

exceeded or if dust is

generated outside of a fume

hood.[3][7]

Prevents inhalation of

carcinogenic dust.

Experimental Protocol: Step-by-Step Handling
Procedure
The following workflow must be followed for all experiments involving C.I. Pigment Red 104.
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Preparation

Don Full PPE
(Goggles, Gloves, Lab Coat)

Step 1

Work in Fume Hood

Step 2

Weigh Pigment

Step 3

Perform Experiment

Step 4

Decontamination & Cleanup

Step 5

Segregate Hazardous Waste

Step 6

Doff PPE

Step 7

Wash Hands Thoroughly

Step 8

End of Procedure

Step 9

Click to download full resolution via product page

Workflow for handling C.I. Pigment Red 104.
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Methodology:

Preparation: Before starting, ensure all necessary equipment, including PPE and waste

containers, is available.

Don PPE: Put on all required personal protective equipment as specified in the table above.

Fume Hood Operation: Perform all subsequent steps inside a certified chemical fume hood.

Weighing: Carefully weigh the required amount of C.I. Pigment Red 104. Avoid creating dust

by handling the powder gently.[7] Use non-sparking tools.[7]

Experiment Execution: Proceed with the experimental protocol, maintaining careful handling

to prevent spills and aerosolization.

Decontamination: After the experiment, decontaminate all surfaces and equipment that may

have come into contact with the pigment using appropriate cleaning agents.

Waste Segregation: Collect all contaminated materials, including disposable PPE, weighing

papers, and excess pigment, in a designated, sealed, and clearly labeled hazardous waste

container.[5]

Doff PPE: Remove PPE in a manner that avoids contaminating yourself. Gloves should be

removed last.

Personal Hygiene: Wash hands thoroughly with soap and water after removing PPE.[7]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Classification
Waste containing C.I. Pigment Red 104 is classified as hazardous waste due to its lead and

chromium content.[1][2] This includes the pure pigment, contaminated labware, cleaning

materials, and disposable PPE.
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Disposal Procedure
Containerization: All waste must be collected in a designated, leak-proof, and clearly labeled

hazardous waste container.[5] The label should include "Hazardous Waste," "C.I. Pigment
Red 104," and the associated hazard symbols (e.g., toxic, carcinogen).

Storage: Store the sealed waste container in a designated, secure area away from

incompatible materials, awaiting pickup by a licensed hazardous waste disposal contractor.

[4][7]

Spill Management:

In case of a spill, do not dry sweep, as this can generate airborne dust.[4]

Clean up spills using a vacuum cleaner equipped with a HEPA filter.[4]

Place all collected material and cleaning supplies into the hazardous waste container.

Regulatory Compliance: All disposal activities must be conducted in strict accordance with

local, regional, and national environmental regulations.[4][5] Unused pigment should be

recycled if possible or returned to the supplier.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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